Cas no 287728-91-0 (N'-Z-N,N-phthaloylhydrazine)

• Product Name: N'-Z-N,N-phthaloylhydrazine
• CAS No: 287728-91-0
• MF: C₁₆H₁₂N₂O₄
• MW: 296.277483940125
• CID: 248779
• PubChem ID: 4431755
• Update Time: 2025-10-29

N'-Z-N,N-phthaloylhydrazine Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,N-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-, phenylmethyl ester
• benzyl N-(1,3-dioxoisoindol-2-yl)carbamate
• N'-Z-N,N-phthaloylhydrazine
• phthalimido-carbamic acid benzyl ester
• Phthalimido-carbamidsaeure-benzylester
• 287728-91-0
• DTXSID60403235
• J-017256
• SCHEMBL5638173
• AKOS015903040
• N-(Z-amino)phthalimide
• Benzyl (1,3-dioxoisoindolin-2-yl)carbamate

• Inchi： 1S/C16H12N2O4/c19-14-12-8-4-5-9-13(12)15(20)18(14)17-16(21)22-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,17,21)
• InChI Key： MAKDEFXINYWGFH-UHFFFAOYSA-N
• SMILES： O(C(NN1C(C2C=CC=CC=2C1=O)=O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 296.08000
• Monoisotopic Mass: 296.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Melting Point: 132-137 °C
• PSA: 75.71000
• LogP: 2.45280

N'-Z-N,N-phthaloylhydrazine Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：10

Additional information on N'-Z-N,N-phthaloylhydrazine

N'-Z-N,N-phthaloylhydrazine (CAS No. 287728-91-0): A Comprehensive Overview

N'-Z-N,N-phthaloylhydrazine (CAS No. 287728-91-0) is a specialized organic compound that has garnered significant attention in the field of chemical synthesis and pharmaceutical research. This compound, often referred to as N-Z-phthaloyl hydrazine, is a derivative of hydrazine and phthalic anhydride, making it a valuable intermediate in various synthetic pathways. Its unique structure and reactivity profile have made it a subject of interest for researchers exploring novel drug candidates and advanced materials.

The chemical structure of N'-Z-N,N-phthaloylhydrazine features a phthaloyl group attached to a hydrazine moiety, which is further protected by a Z (benzyloxycarbonyl) group. This protection strategy is crucial in organic synthesis, as it enhances the stability of the hydrazine group during complex reactions. The CAS No. 287728-91-0 identifier ensures precise identification of this compound in scientific literature and commercial catalogs.

One of the most notable applications of N'-Z-N,N-phthaloylhydrazine is its role in peptide synthesis. The compound serves as a protected hydrazine building block, enabling the controlled formation of peptide bonds. This is particularly relevant in the context of drug discovery, where researchers are constantly seeking efficient methods to synthesize peptide-based therapeutics. Recent trends in bioconjugation and targeted drug delivery have further highlighted the importance of such intermediates.

In addition to its pharmaceutical applications, N'-Z-N,N-phthaloylhydrazine is also utilized in the development of advanced materials. Its ability to participate in condensation reactions makes it a useful precursor for polymers and coatings with tailored properties. The growing demand for sustainable materials and green chemistry has spurred interest in compounds like this, which can contribute to more environmentally friendly synthetic routes.

The synthesis of N'-Z-N,N-phthaloylhydrazine typically involves the reaction of phthalic anhydride with hydrazine hydrate, followed by protection of the resulting hydrazide with a Z-group. This process is well-documented in the literature and has been optimized for high yield and purity. Researchers often seek information on synthetic protocols and scaling-up procedures for this compound, reflecting its practical importance.

From a commercial perspective, N'-Z-N,N-phthaloylhydrazine is available from several specialty chemical suppliers. Its market dynamics are influenced by the demand for custom synthesis and research chemicals. The compound's price and availability can vary depending on factors such as purity, batch size, and regional supply chains. Companies involved in contract research and pharmaceutical development are among the primary consumers of this chemical.

Safety considerations for handling N'-Z-N,N-phthaloylhydrazine are consistent with standard laboratory practices for organic compounds. While not classified as hazardous under most regulatory frameworks, proper personal protective equipment (PPE) and ventilation are recommended when working with this material. Researchers frequently inquire about storage conditions and handling precautions, underscoring the importance of safety in chemical operations.

The future prospects for N'-Z-N,N-phthaloylhydrazine appear promising, particularly in light of ongoing advancements in medicinal chemistry and material science. Its versatility as a synthetic intermediate positions it well for emerging applications in biotechnology and nanotechnology. As the scientific community continues to explore new frontiers in chemical synthesis, compounds like N'-Z-N,N-phthaloylhydrazine will likely play increasingly important roles.

For researchers seeking detailed technical information about N'-Z-N,N-phthaloylhydrazine, numerous resources are available. These include spectroscopic data (NMR, IR, MS), solubility characteristics, and reaction compatibility studies. The compound's CAS No. 287728-91-0 serves as a key identifier for retrieving such information from chemical databases and literature sources.

In conclusion, N'-Z-N,N-phthaloylhydrazine represents an important tool in modern chemical synthesis with diverse applications across multiple disciplines. Its unique properties and synthetic utility make it a valuable asset for researchers working in pharmaceutical development, material science, and beyond. As scientific innovation progresses, the relevance of specialized intermediates like this is expected to grow, driving further exploration of their potential uses.